Cas no 2136811-08-8 (ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate)

• Product Name: ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate
• CAS No: 2136811-08-8
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6164073
• PubChem ID: 165507782
• Update Time: 2025-10-30

ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate
• EN300-1287826
• 2136811-08-8

• Inchi： 1S/C8H12N2O2S/c1-2-12-8(11)3-7(9)6-4-10-13-5-6/h4-5,7H,2-3,9H2,1H3/t7-/m1/s1
• InChI Key： LAAZTXQCDNLPGX-SSDOTTSWSA-N
• SMILES： S1C=C(C=N1)[C@@H](CC(=O)OCC)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate

Recent Advances in the Application of Ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate (CAS: 2136811-08-8) in Chemical Biology and Pharmaceutical Research

Ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate (CAS: 2136811-08-8) is a chiral compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its thiazole ring and ester functionality, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the areas of antimicrobial agents, enzyme inhibitors, and targeted drug delivery systems.

One of the key areas of research involving ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate is its use as a precursor in the synthesis of peptidomimetics and small-molecule inhibitors. The thiazole moiety, known for its bioisosteric properties, can mimic peptide bonds, making it valuable in the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the development of inhibitors targeting SARS-CoV-2 main protease, highlighting its potential in antiviral drug discovery.

In addition to its role in drug discovery, ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate has been investigated for its antimicrobial properties. Researchers have synthesized derivatives of this compound and evaluated their activity against multidrug-resistant bacterial strains. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibited potent activity against Staphylococcus aureus and Escherichia coli, suggesting its potential as a scaffold for novel antibiotics.

The chiral nature of ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate also makes it a valuable intermediate in asymmetric synthesis. Recent advancements in catalytic methods have enabled the efficient enantioselective synthesis of this compound, as described in a 2022 publication in Organic Letters. These methods not only improve the yield and purity of the compound but also reduce the environmental impact of its production, aligning with the principles of green chemistry.

Looking ahead, the potential applications of ethyl (3R)-3-amino-3-(1,2-thiazol-4-yl)propanoate are expected to expand further. Ongoing research is exploring its use in the development of targeted therapies for cancer and neurodegenerative diseases. For instance, preliminary studies have shown that derivatives of this compound can modulate specific signaling pathways involved in tumor growth, as reported in a 2023 ACS Chemical Biology article. These findings underscore the compound's versatility and its promise as a tool for advancing chemical biology and pharmaceutical science.